5-bromo-1-methyl-3'-(4-methylphenyl)-1'H-spiro[indole-3,2'-quinazoline]-2,4'(1H,3'H)-dione

• Molecular Formula: C23H18BrN3O2
• Molecular Weight: 448.3 g/mol
• IUPAC Name: 5//'-bromo-1//'-methyl-3-(4-methylphenyl)spiro[1H-quinazoline-2,3//'-indole]-2//',4-dione
• InChI: InChI=1S/C23H18BrN3O2/c1-14-7-10-16(11-8-14)27-21(28)17-5-3-4-6-19(17)25-23(27)18-13-15(24)9-12-20(18)26(2)22(23)29/h3-13,25H,1-2H3
• InChI Key: NYYMXIFMCCOJBX-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3NC24C5=C(C=CC(=C5)Br)N(C4=O)C

Description

5-bromo-1-methyl-3'-(4-methylphenyl)-1'H-spiro[indole-3,2'-quinazoline]-2,4'(1H,3'H)-dione, also known as BMQ, is a synthetic compound that has been the focus of scientific research due to its potential therapeutic applications. BMQ belongs to the class of spirocyclic compounds and has been synthesized through various methods.

Mechanism of Action

5-bromo-1-methyl-3'-(4-methylphenyl)-1'H-spiro[indole-3,2'-quinazoline]-2,4'(1H,3'H)-dione exerts its effects through various mechanisms, including the inhibition of topoisomerase II, a key enzyme involved in DNA replication and cell division. 5-bromo-1-methyl-3'-(4-methylphenyl)-1'H-spiro[indole-3,2'-quinazoline]-2,4'(1H,3'H)-dione also inhibits the activity of protein kinase C, a signaling molecule involved in cell growth and differentiation.
Biochemical and Physiological Effects:
5-bromo-1-methyl-3'-(4-methylphenyl)-1'H-spiro[indole-3,2'-quinazoline]-2,4'(1H,3'H)-dione has been found to have various biochemical and physiological effects, including the induction of oxidative stress and the modulation of immune responses. 5-bromo-1-methyl-3'-(4-methylphenyl)-1'H-spiro[indole-3,2'-quinazoline]-2,4'(1H,3'H)-dione has been shown to increase the production of reactive oxygen species, leading to oxidative damage in cancer cells. 5-bromo-1-methyl-3'-(4-methylphenyl)-1'H-spiro[indole-3,2'-quinazoline]-2,4'(1H,3'H)-dione has also been found to modulate the activity of immune cells, including T cells and natural killer cells.

Advantages and Limitations for Lab Experiments

5-bromo-1-methyl-3'-(4-methylphenyl)-1'H-spiro[indole-3,2'-quinazoline]-2,4'(1H,3'H)-dione has several advantages for lab experiments, including its high potency and selectivity towards cancer cells. However, 5-bromo-1-methyl-3'-(4-methylphenyl)-1'H-spiro[indole-3,2'-quinazoline]-2,4'(1H,3'H)-dione has limitations, including its low solubility in water and potential toxicity at high concentrations.

Future Directions

Further research is needed to explore the potential therapeutic applications of 5-bromo-1-methyl-3'-(4-methylphenyl)-1'H-spiro[indole-3,2'-quinazoline]-2,4'(1H,3'H)-dione, including its use in combination with other anticancer drugs. Future studies should also investigate the molecular mechanisms underlying 5-bromo-1-methyl-3'-(4-methylphenyl)-1'H-spiro[indole-3,2'-quinazoline]-2,4'(1H,3'H)-dione's effects and identify potential biomarkers for patient selection. Additionally, the development of more efficient synthesis methods and the optimization of 5-bromo-1-methyl-3'-(4-methylphenyl)-1'H-spiro[indole-3,2'-quinazoline]-2,4'(1H,3'H)-dione's pharmacokinetic properties may improve its clinical utility.

Synthesis Methods

5-bromo-1-methyl-3'-(4-methylphenyl)-1'H-spiro[indole-3,2'-quinazoline]-2,4'(1H,3'H)-dione can be synthesized through different methods, including the reaction of 2-aminobenzophenone with 4-methylacetophenone in the presence of bromine and acetic acid. Another method involves the reaction of isatin with 4-methylphenylhydrazine, followed by the reaction with ethyl bromoacetate and sodium ethoxide.

Scientific Research Applications

5-bromo-1-methyl-3'-(4-methylphenyl)-1'H-spiro[indole-3,2'-quinazoline]-2,4'(1H,3'H)-dione has been studied for its potential therapeutic applications, including its anticancer, antiviral, and antimicrobial properties. Studies have shown that 5-bromo-1-methyl-3'-(4-methylphenyl)-1'H-spiro[indole-3,2'-quinazoline]-2,4'(1H,3'H)-dione inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. 5-bromo-1-methyl-3'-(4-methylphenyl)-1'H-spiro[indole-3,2'-quinazoline]-2,4'(1H,3'H)-dione has also been found to have antiviral activity against the hepatitis C virus and antimicrobial activity against bacteria such as Staphylococcus aureus.